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Compound of Interest

Compound Name: Primeverin

Cat. No.: B093055 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is a cornerstone of productive and responsible research. This document provides

essential safety and logistical information for Primeverin, a natural glycoside, to ensure that its

use in the laboratory is conducted with the highest standards of safety. While a comprehensive

Safety Data Sheet (SDS) for Primeverin is not readily available, this guide synthesizes

information from supplier data and general best practices for handling powdered substances

with similar hazard classifications.

Hazard Identification: Primeverin (CAS No. 154-60-9) is classified under the Globally

Harmonized System (GHS) as Acute Toxicity, Oral, Category 4.[1] The corresponding hazard

statement is H302: Harmful if swallowed.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Primeverin to ensure the

appropriate level of protection is used. The following table summarizes the recommended PPE

for handling this compound.
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PPE Category Item Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects against airborne

particles and accidental

splashes.

Hand Protection Nitrile gloves

Prevents direct skin contact.

For incidental contact,

disposable nitrile gloves are

appropriate. For extended

contact, consult a glove

selection chart and the

substance-specific SDS, when

available.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Recommended when

engineering controls are

insufficient to control airborne

dust, or when handling larger

quantities.[1][2][3][4]

Safe Handling and Operational Plan
Adherence to standard laboratory procedures is crucial for minimizing exposure and ensuring a

safe working environment.

Engineering Controls:

Ventilation: Whenever possible, handle Primeverin in a certified chemical fume hood,

especially during procedures that may generate dust, such as weighing or transferring the

solid.

Balance Enclosure: If a balance cannot be located inside a fume hood, consider using an

exhausted balance enclosure.

Work Practices:
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Avoid Dust Formation: Primeverin is a powder; take care to minimize the generation of dust.

Personal Hygiene: Do not eat, drink, or smoke in areas where Primeverin is handled. Wash

hands thoroughly after handling.

Designated Area: Consider designating a specific area for handling Primeverin to prevent

cross-contamination.

First Aid and Emergency Procedures
In the event of exposure or an accident, immediate and appropriate action is critical.

Exposure Route First Aid Measures

If Swallowed
If you feel unwell, call a POISON CENTER or

doctor/physician. Rinse mouth.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.

Inhalation Immediately relocate self or casualty to fresh air.

Disposal Plan
Proper disposal of Primeverin and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance. The GHS precautionary

statement P501a advises to "Dispose of contents/container in accordance with

local/regional/national/international regulations."

Waste Segregation:
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All waste contaminated with Primeverin must be segregated from general laboratory waste.

This includes:

Unused or expired solid compound.

Solutions containing the compound.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper).

Disposal Procedure:

Solid Waste: Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed,

and chemically compatible waste container. The container should be marked as "Hazardous

Waste."

Liquid Waste: Collect any solutions containing Primeverin in a designated, leak-proof, and

chemically compatible waste container. The container must be clearly labeled as "Hazardous

Waste" and include the chemical name.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on the final disposal of the hazardous waste containers. They will

provide information on the proper procedures for collection and disposal according to

institutional and regulatory requirements.

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the logical steps for selecting the appropriate Personal

Protective Equipment when preparing to handle Primeverin.
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Start: Prepare to Handle Primeverin

Conduct Risk Assessment
(Quantity, Duration, Dust Potential)

Are Engineering Controls (Fume Hood) Available and Sufficient?

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Yes Add NIOSH-approved Respirator (N95 or higher)

No

Proceed with Handling

Click to download full resolution via product page

PPE Selection Workflow for Primeverin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Primeverin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093055#personal-protective-equipment-for-handling-
primeverin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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